3,5-Difluoro-2-nitrobenzoic acid

• IUPAC Name: 3,5-difluoro-2-nitrobenzoic acid
• InChI: InChI=1S/C7H3F2NO4/c8-3-1-4(7(11)12)6(10(13)14)5(9)2-3/h1-2H,(H,11,12)
• InChI Key: ZBEWIPTYUHHZIS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)[N+](=O)[O-])F)F
• Molecular Formula: C7H3F2NO4
• DSSTOX Substance ID: DTXSID00382611
• Molecular Weight: 203.10 g/mol
• CAS RN: 331765-71-0

Description

“3,5-Difluoro-2-nitrobenzoic acid” is a chemical compound with the molecular weight of 203.1. It is a premium pharmaceutical-grade compound that serves a wide range of industries, including pharmaceutical synthesis, chemical R&D, agrochemical production, and biotech research.

Molecular Structure Analysis

The molecular structure of “3,5-Difluoro-2-nitrobenzoic acid” is represented by the InChI code 1S/C7H3F2NO4/c8-3-1-4(7(11)12)6(10(13)14)5(9)2-3/h1-2H,(H,11,12). This indicates that the compound consists of 7 carbon atoms, 3 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, and 4 oxygen atoms.

Physical And Chemical Properties Analysis

“3,5-Difluoro-2-nitrobenzoic acid” is a solid powder that should be stored at 2-8°C. Its IUPAC name is “3,5-difluoro-2-nitrobenzoic acid” and its InChI key is ZBEWIPTYUHHZIS-UHFFFAOYSA-N.

Scientific Research Applications

• Organic Synthesis

  • “3,5-Difluoro-2-nitrobenzoic acid” is often used as an intermediate in various chemical reactions. The specific reactions and products would depend on the other reactants and the reaction conditions.

• Medicinal Chemistry

  • This compound could potentially be used in the synthesis of new medicinal compounds. The specific applications would depend on the structure and properties of the final product.

• Materials Science

  • As a type of benzoic acid derivative, “3,5-Difluoro-2-nitrobenzoic acid” could potentially be used in the development of new materials. The specific applications would depend on the properties of the material.

• Synthesis of 2,4-Dichloro-3,5-difluorobenzoic Acid

  • An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid was reported from the commercially available 4-chloro-3,5-difluorobenzonitrile in good yield by a reaction sequence involving nitration, selective reduction, diazotisation and chlorination.

• Synthesis of Biologically Active Compounds

  • Fluoroarenes, such as “3,5-Difluoro-2-nitrobenzoic acid”, are versatile components of many synthetic biologically active compounds. The specific applications would depend on the structure and properties of the final product.

• Synthesis of 2,4-Dichloro-3,5-difluorobenzoic Acid

  • An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid was reported from the commercially available 4-chloro-3,5-difluorobenzonitrile in good yield by a reaction sequence involving nitration, selective reduction, diazotisation and chlorination.

Safety And Hazards

When handling “3,5-Difluoro-2-nitrobenzoic acid”, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Synthesis routes and methods

Procedure details

10.0 mL of conc. HNO3 at 0° C. was treated with 20.0 mL of conc. H2SO4, then 6.4 g (40 mmol) of 3,5-difluorobenzoic acid. The reaction mixture was warmed to room temperature and stirred overnight, then poured into a beaker containing ice. The resulting solid was collected, washed with cold water and dried to produce 8.0 g (80%) of 3,5-difluoro-2-nitro-benzoic acid. LCMS: 204 (M+1)+.

Citations

An efficient synthesis of 2, 4-dichloro-3, 5-difluorobenzoic acid

W Zhou, X Feng, S Yu, Z Xia… - Journal of Chemical …, 2015 - journals.sagepub.com

2,4-Dichloro-3,5-difluorobenzoic acid was synthesised from the commercially available 4-chloro-3,5-difluorobenzonitrile in good yield by a reaction sequence involving nitration, …

Number of citations: 3 journals.sagepub.com